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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzoic acid

Cat. No.: B195145 Get Quote

An In-depth Technical Guide to 4-Bromo-2-
fluorobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Bromo-2-fluorobenzoic acid, a key building block in modern organic synthesis

and pharmaceutical development. This document details its characteristics, experimental

protocols for property determination, and its role in significant synthetic pathways.

Core Physical and Chemical Properties
4-Bromo-2-fluorobenzoic acid is a halogenated aromatic carboxylic acid. Its unique

substitution pattern, featuring a bromine atom and a fluorine atom on the benzoic acid core,

imparts specific reactivity and properties that are highly valuable in medicinal chemistry and

material science.[1]

Physical Properties
The physical characteristics of 4-Bromo-2-fluorobenzoic acid are summarized in the table

below. The compound typically appears as a white to off-white or light yellow crystalline

powder.[2][3]
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Property Value Reference(s)

Molecular Formula C₇H₄BrFO₂ [4]

Molecular Weight 219.01 g/mol [4]

Melting Point 208-215 °C [2][3]

Boiling Point 289.4 °C at 760 mmHg [3]

Appearance
White to light yellow crystalline

powder
[2][3]

Solubility

Sparingly soluble in water.

Soluble in methanol (very faint

turbidity).

[3][5]

Chemical and Spectroscopic Data
The chemical identifiers and spectroscopic data for 4-Bromo-2-fluorobenzoic acid are crucial

for its identification and characterization in experimental settings.

Identifier/Data Value Reference(s)

CAS Number 112704-79-7

IUPAC Name 4-bromo-2-fluorobenzoic acid [4]

SMILES O=C(O)c1ccc(Br)cc1F

InChI

1S/C7H4BrFO2/c8-4-1-2-

5(7(10)11)6(9)3-4/h1-3H,

(H,10,11)

pKa ~3.04 [6] (from ChemicalBook)

¹H NMR (DMSO-d₆) Spectral data available [7] (from ChemicalBook)

¹³C NMR Spectral data available [8] (from ChemicalBook)

Experimental Protocols
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Detailed methodologies are essential for the accurate determination of the physical and

chemical properties of 4-Bromo-2-fluorobenzoic acid and for its synthesis.

Synthesis of 4-Bromo-2-fluorobenzoic Acid
A common method for the synthesis of 4-Bromo-2-fluorobenzoic acid is through the oxidation

of 2-fluoro-4-bromotoluene.[6][9]

Materials:

2-fluoro-4-bromotoluene

2,2'-azobis(isobutyronitrile) (AIBN)

Cobalt(II) diacetate tetrahydrate (Co(OAc)₂·4H₂O)

Sodium bromide (NaBr)

Acetic acid (HOAc)

Oxygen

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Methyl tert-butyl ether (MTBE)

Purified water

Procedure:

In a suitable reaction vessel, dissolve 2-fluoro-4-bromotoluene (1.0 eq), AIBN (0.024 eq),

Co(OAc)₂·4H₂O (0.049 eq), and NaBr (0.033 eq) in acetic acid.[6][9]

Stir the mixture until all solids are dissolved.[6]

Heat the reaction mixture to 130 °C.[6][9]
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Pressurize the vessel with oxygen to 1.2 MPa.[9]

Maintain the reaction for 1.5 hours.[9]

Upon completion, transfer the reaction mixture into purified water.[6][9]

Adjust the pH of the aqueous mixture to 12-14 using solid NaOH.[6][9]

Extract the aqueous phase twice with MTBE.[6][9]

Acidify the aqueous phase to pH 1 with concentrated HCl to precipitate the product.[6][9]

Filter the solid, wash with water, and dry to obtain 4-Bromo-2-fluorobenzoic acid.[6][9]
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Synthesis of 4-Bromo-2-fluorobenzoic Acid

2-fluoro-4-bromotoluene

Oxidation
(O₂, Co(OAc)₂, AIBN, NaBr, HOAc, 130°C)

4-Bromo-2-fluorobenzoic Acid
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Simplified Enzalutamide Synthesis Pathway

4-Bromo-2-fluorobenzoic Acid

Amidation

N-methyl-4-bromo-2-fluorobenzamide

Coupling Reaction

Enzalutamide Precursor

Cyclization

Enzalutamide
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Suzuki-Miyaura Coupling Catalytic Cycle

Pd(0)L₂

Oxidative
Addition
(Ar-X)

Ar-Pd(II)L₂-X

Transmetalation
(Ar'-B(OR)₂ + Base)

Ar-Pd(II)L₂-Ar'

Reductive
Elimination

Regenerated
Catalyst

Ar-Ar'

Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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